4-butyl-N-(2-(2-(4-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzamide

• IUPAC Name: 4-butyl-N-[2-[2-(4-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]benzamide
• InChI: InChI=1S/C23H23FN4OS/c1-2-3-4-16-5-7-18(8-6-16)22(29)25-14-13-20-15-30-23-26-21(27-28(20)23)17-9-11-19(24)12-10-17/h5-12,15H,2-4,13-14H2,1H3,(H,25,29)
• InChI Key: SZVZHZMATGMWFT-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C(=O)NCCC2=CSC3=NC(=NN23)C4=CC=C(C=C4)F
• Molecular Formula: C23H23FN4OS
• Molecular Weight: 422.5 g/mol

Description

Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The biological outcomes of thiazoles can be greatly affected by substituents on a particular position of the thiazole ring.

Synthesis Analysis

Researchers have synthesized compounds containing the thiazole ring with variable substituents as target structures, and evaluated their biological activities. For instance, a series of 2,4-disubstituted thiazole derivatives were synthesized and screened for their in vitro antimicrobial activities.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. The molecular electrostatic potential (MEP) surface of the thiazole ring plays a significant role in drug–target protein interaction.

Chemical Reactions Analysis

The reactivity of thiazoles can be influenced by the substituents at position-2 and -4. For example, the replacement of NH2 group with substituted phenyl ring led to the evident increase in antibacterial activity of the synthesized thiazole derivatives.

Future Directions

Thiazoles have shown promise in a wide range of applications, and there is ongoing research into developing new derivatives with improved properties and activities. The design and structure–activity relationship of bioactive molecules is a key area of focus.

Mechanism of Action

Target of Action

The compound, also known as “F2029-0636”, is a derivative of indole and triazolothiadiazine . These classes of compounds are known to bind with high affinity to multiple receptors . .

Mode of Action

Similar compounds have been found to interact with their targets, leading to a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Derivatives of indole and triazolothiadiazine have been found to affect a wide range of biochemical pathways due to their broad-spectrum biological activities .

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for similar compounds .

Result of Action

Similar compounds have shown a variety of biological activities, suggesting that they may have diverse molecular and cellular effects .